![molecular formula C7H17ClN2O2S B6206382 N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride CAS No. 2694728-37-3](/img/no-structure.png)
N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecule consists of a five-membered pyrrolidine ring, which is a nitrogen heterocycle. This structure is widely used by medicinal chemists due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring .Chemical Reactions Analysis
The pyrrolidine ring in the molecule can undergo various chemical reactions. The type of reaction and the products formed depend on the reaction conditions and the other reactants involved .Future Directions
The pyrrolidine scaffold, which is present in “N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride”, is a versatile structure for designing and developing novel biologically active compounds and drug candidates . Therefore, future research could focus on exploring the potential applications of this compound in various fields, including drug discovery and material science.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride involves the reaction of propan-2-ylamine with pyrrolidine-3-sulfonyl chloride in the presence of a base to form the desired product. The hydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": [ "Propan-2-ylamine", "Pyrrolidine-3-sulfonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propan-2-ylamine is added to a reaction flask.", "Step 2: Pyrrolidine-3-sulfonyl chloride is added dropwise to the reaction flask while stirring.", "Step 3: A base (e.g. triethylamine) is added to the reaction mixture to neutralize the hydrogen chloride gas that is produced during the reaction.", "Step 4: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 5: The product is isolated by filtration or extraction and purified by recrystallization.", "Step 6: The product is dissolved in hydrochloric acid to form the hydrochloride salt.", "Step 7: The hydrochloride salt is isolated by filtration or extraction and dried to yield the final product." ] } | |
2694728-37-3 | |
Molecular Formula |
C7H17ClN2O2S |
Molecular Weight |
228.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.